Cas no 117439-55-1 (Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl-)

Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl- structure
117439-55-1 structure
Product Name:Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl-
CAS No:117439-55-1
MF:C12H17BrO
MW:257.166783094406
CID:1206699
PubChem ID:617870
Update Time:2025-04-20

Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl-
    • 1-Bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methylbenzene
    • 2-methoxy-1-bromo-3-tert-butyl-5-methylbenzene
    • 1-Bromo-3-tert-butyl-2-methoxy-5-methylbenzene
    • 117439-55-1
    • SCHEMBL1627319
    • Inchi: 1S/C12H17BrO/c1-8-6-9(12(2,3)4)11(14-5)10(13)7-8/h6-7H,1-5H3
    • InChI Key: MLHDMUNFEWJXRL-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CC(=C1OC)C(C)(C)C

Computed Properties

  • Exact Mass: 256.04631
  • Monoisotopic Mass: 256.04628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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